Cas no 2229538-93-4 (tert-butyl N-2-amino-3-(4-methylpyrimidin-5-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(4-methylpyrimidin-5-yl)propylcarbamate
• CAS No: 2229538-93-4
• MF: C₁₃H₂₂N₄O₂
• MW: 266.339382648468
• CID: 6052703
• PubChem ID: 165710612
• Update Time: 2025-06-08

tert-butyl N-2-amino-3-(4-methylpyrimidin-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(4-methylpyrimidin-5-yl)propylcarbamate
• tert-butyl N-[2-amino-3-(4-methylpyrimidin-5-yl)propyl]carbamate
• EN300-1899986
• 2229538-93-4

• Inchi： 1S/C13H22N4O2/c1-9-10(6-15-8-17-9)5-11(14)7-16-12(18)19-13(2,3)4/h6,8,11H,5,7,14H2,1-4H3,(H,16,18)
• InChI Key： AAGCSTJLFXXORF-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1=CN=CN=C1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.17427596g/mol
• Monoisotopic Mass: 266.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-2-amino-3-(4-methylpyrimidin-5-yl)propylcarbamate

Introduction to Tert-butyl N-2-amino-3-(4-methylpyrimidin-5-yl)propylcarbamate (CAS No. 2229538-93-4)

Tert-butyl N-2-amino-3-(4-methylpyrimidin-5-yl)propylcarbamate, identified by its CAS number 2229538-93-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, an amino group, and a pyrimidine ring, contribute to its unique chemical properties and biological interactions.

The tert-butyl moiety in the molecular structure serves as a protective group, enhancing the stability of the compound during synthetic processes. This characteristic is particularly valuable in drug development, where maintaining structural integrity is crucial for ensuring efficacy. Additionally, the N-2-amino group introduces a basic functionality, which can participate in various hydrogen bonding interactions, influencing the compound's solubility and bioavailability. The incorporation of a 3-(4-methylpyrimidin-5-yl)propyl side chain adds complexity to the molecule, potentially modulating its binding affinity to biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives. Pyrimidine scaffolds are fundamental components of many nucleoside analogs and are known for their role in DNA and RNA synthesis. The presence of a methylpyrimidine ring in Tert-butyl N-2-amino-3-(4-methylpyrimidin-5-yl)propylcarbamate suggests that it may interact with enzymes or receptors involved in these processes. This has led to its investigation as a potential candidate for treating various diseases, including those related to metabolic disorders and infectious diseases.

One of the most compelling aspects of this compound is its potential application in targeted therapy. The specific arrangement of functional groups allows for precise modulation of biological activity, making it a promising candidate for drug design. Researchers have been particularly interested in its interactions with enzymes such as kinases and phosphodiesterases, which are critical targets in oncology and inflammation research. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on these enzymes, potentially leading to novel therapeutic strategies.

The synthesis of Tert-butyl N-2-amino-3-(4-methylpyrimidin-5-yl)propylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular structure efficiently. These methods not only enhance the scalability of production but also improve the overall quality of the final product. As synthetic chemistry continues to evolve, further refinements in the synthesis pathway are expected to enhance both efficiency and cost-effectiveness.

Evaluation of the pharmacokinetic properties of Tert-butyl N-2-amino-3-(4-methylpyrimidin-5-yl)propylcarbamate is essential for determining its suitability as a drug candidate. Studies have focused on assessing its absorption, distribution, metabolism, and excretion (ADME) profiles. The tert-butyl group contributes to lipophilicity, which can influence membrane permeability and oral bioavailability. Meanwhile, the polar amino and pyrimidine moieties may affect water solubility and renal clearance. Understanding these parameters is crucial for predicting how the compound will behave within the body and for designing appropriate dosing regimens.

The safety profile of this compound is another critical area of investigation. While preliminary data suggests that it exhibits moderate toxicity at high concentrations, further studies are needed to fully characterize its safety margins. Acute toxicity studies have been conducted in animal models to assess immediate effects following administration. These studies provide valuable insights into potential adverse reactions and help establish safe dosage ranges for future clinical trials. Additionally, chronic toxicity assessments are planned to evaluate long-term exposure risks.

In conclusion, Tert-butyl N-2-amino-3-(4-methylpyrimidin-5-yl)propylcarbamate (CAS No. 2229538-93-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer potential therapeutic benefits across multiple disease areas. As research progresses, additional insights into its biological activity and pharmacokinetic properties will be gained through comprehensive preclinical studies. These efforts are expected to pave the way for novel therapeutic applications and contribute significantly to advancements in medicinal chemistry.